Cas no 3856-37-9 (Dimethyl 2,3-dichlorosuccinate)

• Product Name: Dimethyl 2,3-dichlorosuccinate
• CAS No: 3856-37-9
• MF: C₄H₄Cl₂O₄
• MW: 186.97815990448
• CID: 84876
• PubChem ID: 246908
• Update Time: 2025-04-18

Dimethyl 2,3-dichlorosuccinate Chemical and Physical Properties

Names and Identifiers

• Dimethyl 2,3-dichlorosuccinate
• 2,3-dichlorosuccinic acid dimethyl ester
• dimethyl dichlorosuccinate
• (R*,S*)-2,3-dichlorosuccinic acid
• 2,3-dichlorobutanedioic acid
• (2R,3S)-2,3-Dichlorobutanedioic acid
• (R*,S*)-2,3-dichloro-butanedioic acid
• 2,3-Dichlor-bernsteinsaeure
• Einecs 223-366-5
• meso-2,3-Dichlor-bernsteinsaeure
• meso-2,3-Dichlor-bernsteinsaeure, Inaktive hoeherschmelzende Dichlorbernsteinsaeure
• meso-2,3-dichloro-succinic acid
• meso-Dichlorbernsteinsaeure
• meso-dochlorosuccinic acid
• Butanedioic acid,3-dichloro-, (R*,S*)-
• NSC-60529
• (2S,3R)-2,3-dichlorobutanedioic acid
• AKOS006273605
• 3856-37-9
• DTXSID201252307
• Butanedioic acid, 2,3-dichloro-, (2R,3S)-rel-
• NSC60529

• Inchi： 1S/C4H4Cl2O4/c5-1(3(7)8)2(6)4(9)10/h1-2H,(H,7,8)(H,9,10)/t1-,2+
• InChI Key： XSCRWBSKSVOZOK-XIXRPRMCSA-N
• SMILES： Cl[C@@H](C(=O)O)[C@@H](C(=O)O)Cl

Computed Properties

• Exact Mass: 213.98004
• Monoisotopic Mass: 185.949
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6A^2
• XLogP3: 0.7

Experimental Properties

• Density: 1.36
• Boiling Point: 253.9 ℃ at 760 mmHg
• Flash Point: 105.3 ℃
• Refractive Index: 1.456
• PSA: 52.6
• LogP: 0.37040

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters